Cas no 50363-48-9 (1,3-Dithiolane,4-methyl-2-(1-methylethyl)-,cis-(9CI))

• Product Name: 1,3-Dithiolane,4-methyl-2-(1-methylethyl)-,cis-(9CI)
• CAS No: 50363-48-9
• MF: C₇H₁₄S₂
• MW: 162.316059589386
• CID: 933644
• PubChem ID: 23262127
• Update Time: 2025-04-19

1,3-Dithiolane,4-methyl-2-(1-methylethyl)-,cis-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiolane,4-methyl-2-(1-methylethyl)-,cis-(9CI)
• (2S,4R)-2-ISOPROPYL-4-METHYL-1,3-DITHIOLANE
• 50363-48-9
• DB-246931

• Inchi： 1S/C7H14S2/c1-5(2)7-8-4-6(3)9-7/h5-7H,4H2,1-3H3/t6-,7+/m1/s1
• InChI Key： FFEFMICFXSDLAM-RQJHMYQMSA-N
• SMILES： S1[C@H](C)CS[C@@H]1C(C)C

Computed Properties

• Exact Mass: 162.05369279g/mol
• Monoisotopic Mass: 162.05369279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 90.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithiolanes 1,3-dithiolanes